Cas no 1806477-59-7 (2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one
• CAS No: 1806477-59-7
• MF: C₁₁H₁₁BrF₂OS
• MW: 309.170248270035
• CID: 4972396
• Update Time: 2025-06-14

2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H11BrF2OS/c1-6(12)10(15)9-7(11(13)14)4-3-5-8(9)16-2/h3-6,11H,1-2H3
• InChI Key： YMTUQYBDOYFRMO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one

Research Briefing on 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one (CAS: 1806477-59-7)

In recent years, the compound 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one (CAS: 1806477-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the difluoromethyl and methylthio groups, make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

The synthesis of 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies to achieve high selectivity. These methodological advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. The compound's stability under various physiological conditions has also been investigated, with findings suggesting its suitability for further pharmacological evaluation.

Biological studies have revealed that 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one exhibits potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays demonstrated its ability to selectively inhibit kinases such as JAK2 and BTK, which are implicated in autoimmune diseases and certain cancers. These findings highlight the compound's potential as a lead molecule for developing novel therapeutics. Additionally, preliminary in vivo studies in murine models have shown promising results in reducing tumor growth and inflammation, with minimal off-target effects.

Despite these encouraging results, challenges remain in the development of 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and extensive preclinical testing. Researchers are currently exploring prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating key biological targets. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological insight, offering new avenues for treating complex diseases. Future studies will likely focus on expanding its application scope and addressing the remaining pharmacological challenges.